Cas no 1261899-08-4 (3-(4-Chloro-3-methylphenyl)pyridine-4-carboxylic acid)

• Product Name: 3-(4-Chloro-3-methylphenyl)pyridine-4-carboxylic acid
• CAS No: 1261899-08-4
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• MDL: MFCD18317639
• CID: 2762131
• PubChem ID: 53223508
• Update Time: 2025-06-08

3-(4-Chloro-3-methylphenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-3-methylphenyl)isonicotinic acid, 95%
• 1261899-08-4
• DTXSID20687655
• MFCD18317639
• 3-(4-CHLORO-3-METHYLPHENYL)ISONICOTINIC ACID
• 3-(4-Chloro-3-methylphenyl)pyridine-4-carboxylic acid

• MDL： MFCD18317639
• Inchi： 1S/C13H10ClNO2/c1-8-6-9(2-3-12(8)14)11-7-15-5-4-10(11)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key： KHULUEXXJVXZMH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)C1C=NC=CC=1C(=O)O

Computed Properties

• Exact Mass: 247.0400063Da
• Monoisotopic Mass: 247.0400063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(4-Chloro-3-methylphenyl)pyridine-4-carboxylic acid

Comprehensive Overview of 3-(4-Chloro-3-methylphenyl)pyridine-4-carboxylic acid (CAS No. 1261899-08-4)

3-(4-Chloro-3-methylphenyl)pyridine-4-carboxylic acid (CAS 1261899-08-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of pyridine carboxylic acids, which are widely studied for their potential applications in drug discovery and material science. The presence of both a chloro and methyl substituent on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 3-(4-Chloro-3-methylphenyl)pyridine-4-carboxylic acid has surged, driven by their role in developing novel biologically active molecules. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors, which are critical in targeting specific enzymes or pathways in diseases such as cancer and inflammation. The compound's CAS number 1261899-08-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 3-(4-Chloro-3-methylphenyl)pyridine-4-carboxylic acid involves multi-step organic reactions, often starting from readily available precursors like 4-chloro-3-methylbenzaldehyde. Its carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, or other derivatives with tailored properties. This versatility aligns with the growing trend of structure-activity relationship (SAR) studies, where slight modifications to the core structure can lead to significant changes in biological activity.

From an industrial perspective, CAS 1261899-08-4 is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting catalytic methods and solvent-free reactions to produce such compounds with minimal environmental impact. This aligns with the broader shift toward eco-friendly manufacturing, a topic frequently queried in search engines by professionals seeking sustainable chemical solutions.

Analytical characterization of 3-(4-Chloro-3-methylphenyl)pyridine-4-carboxylic acid typically employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. The compound's melting point, solubility, and stability under various conditions are also critical parameters investigated in research papers, addressing common queries from chemists and formulators.

In the realm of intellectual property, CAS 1261899-08-4 has been referenced in several patents related to kinase inhibitors and antimicrobial agents. This highlights its commercial potential and the competitive landscape surrounding its applications. Searches for patent status and licensing opportunities for this compound are prevalent among industry stakeholders.

Looking ahead, the compound’s role in personalized medicine and high-throughput screening platforms is an area of active exploration. Its compatibility with combinatorial chemistry techniques makes it a candidate for libraries of compounds screened against emerging therapeutic targets. This aligns with the increasing focus on AI-driven drug discovery, where molecular descriptors of compounds like 3-(4-Chloro-3-methylphenyl)pyridine-4-carboxylic acid are used to predict bioactivity.

In summary, 3-(4-Chloro-3-methylphenyl)pyridine-4-carboxylic acid (CAS 1261899-08-4) represents a versatile and scientifically significant compound with broad applicability. Its integration into modern research paradigms—from sustainable synthesis to drug discovery—ensures its continued relevance in the chemical and pharmaceutical industries.